Cas no 862647-82-3 (6-Ethyl-2-(5-ethylthien-2-yl)quinoline-4-carboxylic acid)

6-Ethyl-2-(5-ethylthien-2-yl)quinoline-4-carboxylic acid structure
862647-82-3 structure
Product Name:6-Ethyl-2-(5-ethylthien-2-yl)quinoline-4-carboxylic acid
CAS No:862647-82-3
MF:C18H17NO2S
MW:311.39808344841
MDL:MFCD03422003
CID:3111452
PubChem ID:5040175
Update Time:2025-04-21

6-Ethyl-2-(5-ethylthien-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Ethyl-2-(5-ethylthien-2-yl)quinoline-4-carboxylic acid
    • ALBB-000767
    • BBL017793
    • SB72687
    • 6-ethyl-2-(5-ethylthiophen-2-yl)quinoline-4-carboxylicacid
    • STK482561
    • 6-ethyl-2-(5-ethylthiophen-2-yl)quinoline-4-carboxylic acid
    • AKOS003399048
    • H21126
    • MFCD03422003
    • 862647-82-3
    • VS-06497
    • MDL: MFCD03422003
    • Inchi: 1S/C18H17NO2S/c1-3-11-5-7-15-13(9-11)14(18(20)21)10-16(19-15)17-8-6-12(4-2)22-17/h5-10H,3-4H2,1-2H3,(H,20,21)
    • InChI Key: GEXMGOSMBLWCRX-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1=CC(C(=O)O)=C2C=C(C=CC2=N1)CC)CC

Computed Properties

  • Exact Mass: 311.09799996Da
  • Monoisotopic Mass: 311.09799996Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 78.4Ų

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